Cas no 74084-58-5 (2-Propanol, 1-(diethylamino)-, (R)-)

2-Propanol, 1-(diethylamino)-, (R)- structure
74084-58-5 structure
Product Name:2-Propanol, 1-(diethylamino)-, (R)-
CAS No:74084-58-5
MF:C7H17NO
MW:131.215982198715
CID:1764905
PubChem ID:6951309
Update Time:2025-04-21

2-Propanol, 1-(diethylamino)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-(diethylamino)-, (R)-
    • SCHEMBL15834095
    • DTXSID70426238
    • EN300-6257369
    • (2R)-1-(diethylamino)propan-2-ol
    • G60014
    • 74084-58-5
    • Inchi: 1S/C7H17NO/c1-4-8(5-2)6-7(3)9/h7,9H,4-6H2,1-3H3/t7-/m1/s1
    • InChI Key: BHUXAQIVYLDUQV-SSDOTTSWSA-N
    • SMILES: O[C@H](C)CN(CC)CC

Computed Properties

  • Exact Mass: 131.131014166g/mol
  • Monoisotopic Mass: 131.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 61.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 23.5Ų

2-Propanol, 1-(diethylamino)-, (R)- Pricemore >>

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